Cas no 10326-99-5 (2-methyl-1-(4-nitrophenyl)propan-1-one)

2-methyl-1-(4-nitrophenyl)propan-1-one structure
10326-99-5 structure
Product Name:2-methyl-1-(4-nitrophenyl)propan-1-one
CAS No:10326-99-5
MF:C10H11NO3
MW:193.199242830276
CID:1139871
PubChem ID:13445260
Update Time:2025-04-20

2-methyl-1-(4-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-1-(4-nitrophenyl)propan-1-one
    • AGN-PC-00MLGB
    • 4-Nitro-isobutyrophenon
    • Isopropyl-p-nitrophenylketon
    • 2-methyl-1-(4-nitrophenyl)propanone
    • CTK0G7139
    • 4-nitroisobutyrophenone
    • 1-Propanone, 2-methyl-1-(4-nitrophenyl)-
    • SureCN4875245
    • p-Nitroisobutyrophenon
    • 2-methyl-1-(4-nitrophenyl)-1-propanone
    • A800704
    • p-Nitroisobutyrophenone
    • AGN-PC-00MLGB; 4-Nitro-isobutyrophenon; Isopropyl-p-nitrophenylketon; 2-methyl-1-(4-nitrophenyl)propanone; CTK0G7139; 4-nitroisobutyrophenone; 1-Propanone, 2-methyl-1-(4-nitrophenyl)-; SureCN4875245; p-Nitroisobutyrophenon; 2-methyl-1-(4-nitrophenyl)-1-propanone; A800704; p-Nitroisobutyrophenone;
    • BFZPEWMSTIRNIR-UHFFFAOYSA-N
    • SCHEMBL4875245
    • DTXSID30541052
    • 10326-99-5
    • Inchi: 1S/C10H11NO3/c1-7(2)10(12)8-3-5-9(6-4-8)11(13)14/h3-7H,1-2H3
    • InChI Key: BFZPEWMSTIRNIR-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)[N+](=O)[O-])C(C)C

Computed Properties

  • Exact Mass: 193.07389321g/mol
  • Monoisotopic Mass: 193.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 62.9Ų

Experimental Properties

  • PSA: 62.89000
  • LogP: 2.95670
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd